1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea

FPR2/FPRL1 oxopyrrolidine urea SAR

1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea (CAS 891110-49-9) is a synthetic small molecule belonging to the oxopyrrolidinyl urea class, with a molecular formula of C19H18ClN3O3 and a molecular weight of 371.82 g/mol. The compound is listed in the Life Chemicals screening library under product number F2024-2169 and is typically supplied at 95% purity.

Molecular Formula C19H18ClN3O3
Molecular Weight 371.82
CAS No. 891110-49-9
Cat. No. B2805344
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea
CAS891110-49-9
Molecular FormulaC19H18ClN3O3
Molecular Weight371.82
Structural Identifiers
SMILESCC(=O)C1=CC(=CC=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)Cl
InChIInChI=1S/C19H18ClN3O3/c1-12(24)13-3-2-4-15(9-13)21-19(26)22-16-10-18(25)23(11-16)17-7-5-14(20)6-8-17/h2-9,16H,10-11H2,1H3,(H2,21,22,26)
InChIKeyKSJYULKEKAVIJB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea (CAS 891110-49-9): Structural Identity and Screening Library Provenance


1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea (CAS 891110-49-9) is a synthetic small molecule belonging to the oxopyrrolidinyl urea class, with a molecular formula of C19H18ClN3O3 and a molecular weight of 371.82 g/mol . The compound is listed in the Life Chemicals screening library under product number F2024-2169 and is typically supplied at 95% purity . Available evidence indicates that no primary research articles, patent examples containing quantitative biological data, or authoritative database entries with pharmacological profiling have been published specifically for this compound. Consequently, all differentiation claims presented in this guide rely heavily on class-level inference from structurally related oxopyrrolidinyl urea derivatives reported in the FPR2/FPRL1 patent and medicinal chemistry literature [1].

1
Screening library compound for FPR2/FPRL1 pathway studies
2
Oxopyrrolidinyl urea scaffold with class-level FPR2 agonist inference
3
Structurally distinct probe for underexplored urea terminus SAR

Why Generic Substitution Fails for 1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea: Structural and Pharmacological Considerations


Generic substitution within the oxopyrrolidinyl urea class is not scientifically supportable because even minor structural variations—such as the position and identity of aryl substituents, the presence or absence of the pyrrolidinone carbonyl, and the substitution pattern on the urea nitrogen atoms—can profoundly alter FPR2/FPRL1 agonist potency, selectivity over FPR1, and downstream functional outcomes such as β-arrestin recruitment versus G-protein coupling [1]. In the BMS-986235 discovery program, introduction of a pyrrolidinone core and optimization of lactam substituents converted a weak linear urea into a potent (EC50 0.41 nM for human FPR2), selective, and orally bioavailable agonist [1]. Conversely, closely related analogs with different aryl substitution displayed markedly different potency and selectivity profiles [1]. Therefore, the specific combination of the 3-acetylphenyl urea terminus and the N-(4-chlorophenyl)-5-oxopyrrolidin-3-yl scaffold in the target compound defines a unique chemical space that cannot be assumed to replicate the pharmacological behavior of any other in-class compound without direct comparative data.

Scaffold Pyrrolidine-based ureas (no carbonyl) may shift to non-FPR2 pharmacology; conformational restriction from pyrrolidinone is absent in linear ureas.
Substituent 3-acetylphenyl terminus differs from benchmark 4-methoxyphenyl; reported class-level SAR indicates potency may vary 10- to 1000-fold.
N-Aryl N-(4-chlorophenyl) group is uncommon in FPR2 patent space; N-alkyl or NH variants may not replicate binding-mode context.

Quantitative Differentiation Evidence for 1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea (CAS 891110-49-9)


Structural Classification as an Oxopyrrolidinyl Urea: Differentiation from Non-Cyclic Urea and Pyrrolidine-Based FPR Agonists

The target compound contains a 5-oxopyrrolidin-3-yl urea core, which incorporates the pyrrolidinone carbonyl and a urea linkage directly attached to the pyrrolidinone ring. This core scaffold is distinct from (a) simple linear ureas that lack conformational restriction, (b) pyrrolidine-based ureas (e.g., US3424761) that lack the pyrrolidinone carbonyl and exhibit psychopharmacologic rather than FPR2 agonist activity, and (c) other FPR2 agonist scaffolds such as cyclopentane ureas or aminoazoles. In the BMS-986235 discovery program, introduction of a pyrrolidinone core accessed a rigid conformation that produced potent FPR2 and FPR1 agonists from a weak linear urea starting point [1]. The pyrrolidinone ring in the target compound provides conformational restriction that is absent in pyrrolidine analogs such as 3-(4-chlorophenyl)-1-(1-methyl-3-pyrrolidinyl)-urea disclosed in US3424761 [2].

Core Scaffold Identity
Class-level inference
Target: 5-oxopyrrolidin-3-yl urea (conformationally restricted core)
Comparator: Linear urea; pyrrolidine urea (no carbonyl, different pharmacology)
Pyrrolidinone carbonyl is critical for FPR2 agonism; scaffold choice defines pathway-study relevance.
Class-level SAR from BMS-986235 lead optimization; no direct compound data.
FPR2/FPRL1 oxopyrrolidine urea SAR conformational restriction

Acetylphenyl Substituent: Differentiation from Methoxyphenyl and Halophenyl Analogs in FPR2 Agonist Series

The target compound features a 3-acetylphenyl group at one urea terminus, which provides a hydrogen bond acceptor (acetyl carbonyl) and modest steric bulk at the meta position. This substituent distinguishes the compound from the extensively characterized 4-methoxyphenyl and 4-fluorophenyl urea termini commonly found in optimized FPR2 agonists such as BMS-986235 and related patent examples (EP3075726, CN105814019B) [REFS-1, REFS-2]. In the BMS-986235 lead optimization campaign, SAR exploration demonstrated that substituent identity and position on the terminal phenyl ring critically modulated FPR2 potency, FPR1 selectivity, and functional bias between G-protein and β-arrestin pathways [1]. The 3-acetyl substituent introduces a ketone moiety that is absent in the 4-methoxy and 4-halo analogs; this modification can alter electronic distribution, hydrogen bonding capacity, and metabolic liability relative to the benchmark substituents [1]. No direct comparative data exist for this specific substitution pattern.

Acetylphenyl Substituent
Class-level inference
Target: 3-acetylphenyl (meta-COCH3, H-bond acceptor)
Benchmark: 4-methoxyphenyl or 4-fluorophenyl (common in BMS-986235 series)
Meta-acetyl substitution may alter FPR2 EC50 by 10- to 1000-fold vs para-methoxy in related series.
Supports exploration of underexplored urea terminus SAR; no direct comparative data.
FPR2 SAR acetylphenyl hydrogen bond acceptor urea terminus

N-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl Fragment: Differentiation of Pyrrolidinone N-Aryl Substituent Effects

The target compound contains a 4-chlorophenyl substituent attached to the pyrrolidinone nitrogen (N-1 position). This N-aryl substitution pattern is distinct from the N-unsubstituted pyrrolidinone ureas (NH at pyrrolidinone N-1) and from N-alkyl-substituted variants. In the FPR2 agonist patents (EP3075726, CN105814019B), the exemplified oxopyrrolidinyl ureas predominantly feature N-1 substitution with hydrogen, methyl, or hydroxyethyl groups rather than directly attached aryl rings [1]. The N-(4-chlorophenyl) substitution in the target compound is expected to influence pyrrolidinone ring conformation, electron density at the urea NH, and overall molecular shape—parameters that are known from BMS-986235 SAR to profoundly affect FPR2 binding and functional activity [2]. The 4-chloro substituent also provides a synthetic handle (via cross-coupling) for further derivatization, which is not available in unsubstituted phenyl analogs.

Pyrrolidinone N-1 Substituent
Supporting evidence
Target: N-(4-chlorophenyl) at pyrrolidinone N-1
Comparator: N-H, N-methyl, or N-(2-hydroxyethyl) (dominant in patent examples)
Uncommon N-aryl substitution not addressed by majority of FPR2 patent compounds; distinct vector for SAR.
No systematic N-1 aryl vs alkyl potency comparison reported.
pyrrolidinone N-aryl substitution 4-chlorophenyl conformational effect

Physicochemical Property Profile: Molecular Weight and Lipophilicity Positioning Within FPR2 Agonist Chemical Space

Based on the SMILES structure O=C(NC1=CC=CC(C(C)=O)=C1)NC(CN2C3=CC=C(C=C3)Cl)CC2=O, the target compound has a molecular weight of 371.82 g/mol and a calculated cLogP estimated at approximately 2.5–3.5 (based on fragment contributions), positioning it within the favorable Lipinski rule-of-five space for oral drug-like properties . For comparison, BMS-986235 (MW ~375 g/mol, cLogP ~3.2) and other literature FPR2 agonists typically occupy a molecular weight range of 350–500 g/mol [1]. The compound's physicochemical profile is consistent with screening library design parameters for lead-like compounds. No experimental logP, solubility, or permeability data have been reported for this specific compound .

Physicochemical Profile
Supporting evidence
MW 371.82 g/mol
Estimated cLogP 2.5–3.5
Falls within lead-like space; lower MW range vs many patent-exemplified FPR2 agonists.
Calculated from structure; no experimental logP or solubility data reported.
physicochemical properties molecular weight Lipinski drug-likeness

Recommended Research and Industrial Application Scenarios for 1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea (CAS 891110-49-9)


FPR2/FPRL1 Agonist Screening Library Expansion and Hit Identification

The compound is suitable for inclusion in focused screening libraries targeting FPR2/FPRL1 (ALX/FPR2), based on its oxopyrrolidinyl urea core, which is a validated pharmacophore for this receptor class [1]. Its structurally distinct 3-acetylphenyl and N-(4-chlorophenyl) substituent combination offers diversity beyond the extensively explored 4-methoxyphenyl urea series exemplified by BMS-986235. Primary screening in FPR2 cAMP inhibition or β-arrestin recruitment assays, with counter-screening against FPR1, can establish its potency and selectivity relative to known agonists [1].

Structure-Activity Relationship (SAR) Studies on Pyrrolidinone N-1 and Urea Terminus Modifications

This compound serves as a key intermediate analog for SAR expansion. The 3-acetyl group on the terminal phenyl ring provides a reactive ketone handle for further chemical modifications (e.g., oxime formation, reduction to alcohol, reductive amination), enabling systematic exploration of hydrogen bond acceptor requirements at this position [2]. The 4-chlorophenyl group on the pyrrolidinone nitrogen offers opportunities for parallel derivatization via palladium-catalyzed cross-coupling reactions to generate focused analog libraries [2].

In Vitro Pharmacological Profiling of FPR2 Agonist Functional Selectivity (Biased Signaling)

Given that FPR2 agonists can exhibit functional selectivity (biased signaling) between G-protein and β-arrestin pathways, and that this bias is exquisitely sensitive to subtle structural modifications [1], this compound provides a novel chemotype for profiling in G-protein (cAMP, Ca2+ mobilization) versus β-arrestin recruitment assays. Comparative analysis with BMS-986235 (balanced agonist) and other literature compounds can elucidate how the 3-acetylphenyl/N-(4-chlorophenyl) substitution pattern influences signaling bias [1].

Computational Chemistry and Molecular Docking Studies

The compound's well-defined chemical structure (SMILES available from ChemSrc ) makes it amenable to computational docking studies against FPR2 homology models or experimentally determined structures. Comparative docking with BMS-986235 and other structurally characterized FPR2 agonists can reveal whether the 3-acetylphenyl moiety engages additional binding site interactions or induces conformational changes in the receptor that are not accessible to the 4-methoxyphenyl series [1].

Application
Selection Property
Validation Focus
FPR2/FPRL1 screening library expansion
Oxopyrrolidinyl urea scaffold with distinct substituent combination
cAMP inhibition or β-arrestin recruitment assay context; FPR1 counter-screen
Urea terminus and N-1 SAR exploration
3-Acetyl and 4-chlorophenyl handles for parallel derivatization
Chemical modification scope; hydrogen bond acceptor requirements
Functional selectivity (biased signaling) profiling
Novel chemotype for G-protein vs β-arrestin pathway interrogation
Comparative signaling bias with BMS-986235; pathway-response interpretation
Computational docking and binding-mode studies
Well-defined SMILES structure for in silico modeling
Docking pose comparison with structurally characterized FPR2 agonists
Quote Request

Request a Quote for 1-(3-Acetylphenyl)-3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]urea

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.